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Compound of Interest

Compound Name: ML471

Cat. No.: B15562556 Get Quote

Essential Safety and Operational Protocols for the Potent Antimalarial Compound ML471

Researchers and drug development professionals working with ML471, a potent inhibitor of

Plasmodium falciparum tyrosyl-tRNA synthetase, must adhere to stringent safety protocols to

mitigate risks associated with this biologically active compound. In the absence of a specific

Safety Data Sheet (SDS), a conservative approach based on the toxicological profile of

analogous pyrazolopyrimidine derivatives and general guidelines for handling potent small

molecules is imperative. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the well-being of laboratory

personnel.

Physicochemical and Hazard Information
While a comprehensive toxicological profile for ML471 is not publicly available, its potent

biological activity necessitates careful handling. The following table summarizes its known

physicochemical properties and inferred hazards based on structurally similar compounds.
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Property Data

Chemical Name

((2R,3S,4R,5R)-5-(4-amino-3-isopropyl-1H-

pyrazolo[3,4-d]pyrimidin-1-yl)-3,4-

dihydroxytetrahydrofuran-2-yl)methyl sulfamate

Molecular Formula C₁₃H₂₀N₆O₆S

Molecular Weight 388.40 g/mol [1]

Appearance Solid[1]

CAS Number 2226227-77-4[1][2]

Solubility 10 mM in DMSO[1]

Storage Conditions

Solid Powder: -20°C for 12 months; 4°C for 6

months.In Solvent: -80°C for 6 months; -20°C

for 6 months.[1]

Inferred Hazards

Based on analogous pyrazolopyrimidine

compounds, ML471 should be considered

potentially harmful if swallowed, and may cause

skin, eye, and respiratory tract irritation.

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to prevent accidental exposure. The following table

outlines the minimum required PPE for handling ML471.
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Body Part Required PPE Specifications

Hands Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Change the

outer pair immediately if

contaminated.

Eyes Safety Goggles

Chemical splash goggles are

required. A face shield should

be worn in addition to goggles

when handling larger

quantities or if there is a splash

risk.

Body Laboratory Coat

A dedicated, buttoned lab coat

is required. Consider a

disposable gown for

procedures with a higher risk

of contamination.

Respiratory Respirator

For weighing or handling the

solid compound outside of a

containment system, a NIOSH-

approved N95 or higher-rated

respirator is required.

Experimental Protocols: Safe Handling and Disposal
Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk during the

handling and disposal of ML471.

Receiving and Storage
Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage in a

designated receiving area.

Verify Labeling: Confirm that the container is clearly labeled with the compound name, CAS

number, and appropriate hazard warnings.
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Log Inventory: Record the amount received and the date in a chemical inventory log.

Store Appropriately: Store the compound in a clearly labeled, sealed, and dedicated

secondary container in a secure, ventilated, and temperature-controlled environment as per

the storage conditions specified above.[1]

Weighing and Solution Preparation
Use Containment: All handling of solid ML471 must be performed in a certified chemical

fume hood, a ventilated balance enclosure, or a glove box to prevent inhalation of airborne

particles.

Prepare Workspace: Decontaminate the work surface before and after handling. Cover the

work area with disposable absorbent liners.

Personal Protective Equipment: Don all required PPE before handling the compound.

Weighing: Use dedicated spatulas and weighing boats. Handle with care to avoid creating

dust.

Dissolving: Add solvent to the solid slowly to avoid splashing. Ensure the container is sealed

before vortexing or sonicating.

Experimental Use
Labeling: All solutions containing ML471 must be clearly labeled with the compound name,

concentration, solvent, date, and appropriate hazard warnings.

Containment: Conduct all experimental procedures involving ML471 in a chemical fume

hood.

Avoid Contamination: Use dedicated equipment (pipettes, tips, etc.) when working with

ML471.

Disposal Plan
Waste Segregation: All solid and liquid waste containing ML471 must be segregated as

hazardous chemical waste. This includes contaminated PPE, weighing boats, pipette tips,
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and excess solutions.

Solid Waste: Collect all contaminated solid waste in a dedicated, labeled, and sealed

hazardous waste bag or container.

Liquid Waste: Collect all liquid waste containing ML471 in a dedicated, labeled, and sealed

hazardous waste container. Do not pour ML471 waste down the drain.

Decontamination: Decontaminate all non-disposable equipment and work surfaces

thoroughly after use. A 10% bleach solution followed by a 70% ethanol rinse is a generally

effective procedure, but compatibility with all surfaces should be verified.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office.

Mandatory Visualizations
The following diagrams illustrate key workflows for the safe handling of ML471.
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Caption: Operational workflow for safely handling ML471.
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Initial Response

Containment

Cleanup

Disposal

Alert others in the area

Evacuate immediate area if necessary

Don appropriate PPE (respirator, double gloves, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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